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- InChI:
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InChI=1S/C26H42O4/c1-17-20(15-21(27)16-24(17)28)9-8-19-7-6-12-26(5)22(10-11-23(19)26)18(2)30-14-13-25(3,4)29/h8-9,18,21-24,27-29H,1,6-7,10-16H2,2-5H3/b19-8+,20-9-/t18-,21+,22+,23-,24-,26+/m0/s1
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Agonists of the vitamin D receptor are used to suppress parathyroid hormone (PTH) synthesis and secretion in the treatment of hyperparathyroidism associated with renal failure. 22-Oxacalcitriol is an analog of calcitriol that, like calcitriol, is a receptor-active form of vitamin D3 which effectively blocks PTH synthesis. First reported to avoid hypercalcemia, an undesirable side effect of calcitriol, prolonged treatment with 22-oxalcalcitriol can be calcemic in humans. Analogs of calcitriol, including 22-oxacalcitriol, inhibit human keratinocyte proliferation while inducing differentiation and is beneficial in treating psoriasis. 22-Oxacalcitriol also blocks the proliferation while inducing differentiation and apoptosis of certain tumor cells.
Maxacalcitol, also known as 22-Oxacalcitriol, is an analog of calcitriol that, like calcitriol, is a receptor-active form of vitam...